Cas no 59084-09-2 (4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine Hydrochloride)

• Product Name: 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine Hydrochloride
• CAS No: 59084-09-2
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD00035277
• CID: 1613529
• PubChem ID: 16196920
• Update Time: 2025-05-24

4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine Hydrochloride
• KST-1B6675
• AR-1B8822
• 4-(4-Methyl-phenyl)-1,2,3,6-tetrahydro-pyridin
• 1-[(ethylsulfanyl)methyl]-4-(4-methylphenyl)piperazine
• 4-p-Tolyl-1-(ethyl-mercaptomethyl)-piperazin
• 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine
• NSC29527
• 4-&lt
• 4-methyl-phenyl&gt
• -1,2,3,6-tetrahydro-pyridin
• AC1Q7E68
• 4-p-tolyl-1,2,3,6-tetrahydropyridine
• AC1L5NHB
• CTK5A2465
• 4-p-Tolyl-1,2,3,6-tetrahydro-pyridine
• 1-ethylsulfanylmethyl-4-p-tolyl-piperazine
• 4-p-Tolyl-1,2,3,6-tetrahydro-pyridin
• SMR000375709
• 4-(p-tolyl)-1,2,3,6-tetrahydropyridine HCl
• EN300-23567
• CHEMBL1727360
• 4-(p-Tolyl)-1,2,3,6-tetrahydropyridine hydrochloride
• QDXLIXYSUWSJTH-UHFFFAOYSA-N
• 59084-09-2
• 1,2,3,6-Tetrahydro-4-(p-tolyl)pyridinium chloride
• 4-(4-METHYLPHENYL)-1,2,3,6-TETRAHYDROPYRIDINEHYDROCHLORIDE
• SCHEMBL7290341
• AKOS024015342
• QZVMFWDPMROZEK-UHFFFAOYSA-N
• NSC-76047
• 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• CS-0241640
• MLS000770303
• 71965-06-5
• NSC76047
• Z154666210

• MDL： MFCD00035277
• Inchi： 1S/C12H15N.ClH/c1-10-2-4-11(5-3-10)12-6-8-13-9-7-12;/h2-6,13H,7-9H2,1H3;1H
• InChI Key： QZVMFWDPMROZEK-UHFFFAOYSA-N
• SMILES： Cl.N1CC=C(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 209.09700
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.50250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine Hydrochloride

4-(4-Methylphenyl)-1,2,3,6-Tetrahydropyridine Hydrochloride: A Comprehensive Overview

4-(4-Methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 59084-09-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and applications in drug discovery. The molecule consists of a six-membered ring system with a tetrahydro structure, substituted with a 4-methylphenyl group at the fourth position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base. The hydrochloride salt is then formed by protonation of the nitrogen atom in the tetrahydropyridine ring. This process ensures the compound's stability and solubility in aqueous media, which are critical for its potential use in pharmaceutical formulations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and purities.

One of the most intriguing aspects of 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride is its pharmacological profile. Studies have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases. For instance, research published in 2023 highlighted its ability to scavenge free radicals and inhibit pro-inflammatory cytokines in vitro. These findings suggest that the compound could be effective in treating conditions such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride has also been explored for its potential as a building block in medicinal chemistry. Its tetrahydropyridine framework serves as a versatile platform for further functionalization. For example, researchers have appended various substituents to the molecule to enhance its bioavailability or target specific biological pathways. These modifications have led to the discovery of novel analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The structural flexibility of 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride also makes it an attractive candidate for exploring its role in enzyme inhibition studies. Recent investigations have focused on its ability to modulate key enzymes involved in metabolic pathways. For instance, studies have shown that this compound can inhibit histone deacetylases (HDACs), which are implicated in various pathological conditions such as cancer and Alzheimer's disease. These findings underscore its potential as a lead compound for drug development efforts targeting HDAC-associated diseases.

Furthermore, 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride has been utilized as a probe molecule in structural biology studies. Its ability to bind to specific protein targets has provided valuable insights into molecular recognition processes at the atomic level. By employing advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to elucidate the binding modes of this compound with various biomolecules.

Looking ahead, the continued exploration of 4-(4-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride is expected to yield further breakthroughs in both basic and applied sciences. Its unique combination of chemical stability and biological activity positions it as a valuable tool for advancing our understanding of complex biological systems. As research progresses, it is anticipated that this compound will find applications not only in drug discovery but also in other areas such as agrochemicals and materials science.

In conclusion, 4-(4-methylphenyl)-1